Cas no 1361580-70-2 (3-Chloro-4-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 3-Chloro-4-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361580-70-2
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4968198
• Update Time: 2025-10-21

3-Chloro-4-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-6-3-8(13)11(9(14)4-6)7-1-2-16-5-10(7)15/h1-5H
• InChI Key： PAHNBZNPYRQYFL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CN=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-4-(2,4,6-trichlorophenyl)pyridine

Comprehensive Overview of 3-Chloro-4-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361580-70-2): Properties, Applications, and Industry Insights

3-Chloro-4-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361580-70-2) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique chlorinated phenyl-pyridine structure, exhibits remarkable chemical stability and versatility, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₁H₅Cl₄N, reflects a balanced combination of aromaticity and halogenation, which is pivotal for designing advanced bioactive molecules.

In recent years, the demand for halogenated pyridine derivatives like 3-Chloro-4-(2,4,6-trichlorophenyl)pyridine has surged due to their role in developing next-generation agrochemicals and pharmaceutical intermediates. Researchers are particularly interested in its potential applications in crop protection formulations, where its structural attributes contribute to enhanced pesticidal efficacy and environmental resilience. Additionally, its electron-withdrawing properties make it a candidate for organic electronics, such as OLED materials and conductive polymers, aligning with the global push for sustainable technologies.

The synthesis of CAS No. 1361580-70-2 typically involves multi-step chlorination and cross-coupling reactions, leveraging modern catalytic methodologies to achieve high yields and purity. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to validate its structural integrity, ensuring compliance with industrial standards. As sustainability becomes a focal point, innovations in green chemistry are being explored to optimize its production, reducing waste and energy consumption.

From a commercial perspective, 3-Chloro-4-(2,4,6-trichlorophenyl)pyridine is supplied by leading chemical manufacturers under stringent quality control protocols. Its pricing and availability are influenced by factors such as raw material costs, regulatory policies, and market demand. Industry reports highlight its growing adoption in Asia-Pacific and North American markets, driven by advancements in crop science and drug discovery. Stakeholders are advised to monitor patent landscapes and supply chain dynamics to capitalize on emerging opportunities.

Frequently asked questions about this compound include its solubility profile (notably in polar aprotic solvents like DMSO), storage conditions (recommended under inert atmospheres), and handling precautions (standard laboratory practices). For researchers, understanding its reactivity patterns with nucleophiles or metal catalysts is critical for tailoring applications. Online searches also reveal curiosity about its toxicological data and environmental impact, underscoring the need for transparent safety datasheets and lifecycle assessments.

In conclusion, 3-Chloro-4-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361580-70-2) represents a convergence of scientific innovation and industrial utility. Its multifaceted applications, from precision agriculture to advanced materials, position it as a compound of enduring relevance. As research trends evolve, this molecule is poised to play a pivotal role in addressing global challenges like food security and clean energy, making it a subject of ongoing exploration and investment.